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Abstract

This technical guide provides a comprehensive overview of the key physicochemical properties
of 1,5-dimethoxypentane (CAS No: 111-89-7), specifically its boiling point and density. This
document outlines the standard experimental methodologies for the determination of these
properties, intended to support laboratory research and development activities. All quantitative
data is presented in a clear, tabular format, and a logical workflow for property determination is
provided as a visual diagram.

Introduction

1,5-Dimethoxypentane, also known as pentamethylene glycol dimethyl ether, is an aliphatic
diether with the chemical formula C7H1602.[1] Its utility in various chemical processes
necessitates accurate data regarding its physical properties. Boiling point and density are
fundamental parameters crucial for process design, purification, reaction monitoring, and
ensuring the quality and purity of materials in research and manufacturing. This guide serves
as a centralized resource for these critical data points and the standardized methods for their
verification.

Physicochemical Data
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The essential physical properties of 1,5-dimethoxypentane are summarized below. The data
presented are collated from publicly available scientific literature and chemical supplier
specifications.

Table 1: Physical Properties of 1,5-Dimethoxypentane

Property Value Conditions Reference(s)
N ) At standard

Boiling Point 161 °C ] [2][3]114]

atmospheric pressure

155 °C Not specified [5]

Density 0.843 g/mL At 25 °C [21[31[4]

Molecular Weight 132.20 g/mol [2][6]

Molecular Formula C7H1602 [1]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of boiling
point and density for a liquid organic compound such as 1,5-dimethoxypentane.

Boiling Point Determination via Simple Distillation

This method is suitable for determining the boiling point of a liquid by distillation, a process that
also serves to purify the substance.[7][8] It is appropriate when a sufficient quantity of the
sample (typically >5 mL) is available.[1][6]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (-10 to 200 °C range)
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e Heating mantle or sand bath

e Boiling chips or magnetic stir bar
e Clamps and stand

Procedure:

o Assembly: Assemble the simple distillation apparatus, ensuring all glass joints are securely
clamped. The thermometer bulb should be positioned so that its top is level with the bottom
of the side-arm leading to the condenser.[4]

o Sample Preparation: Place approximately 10-15 mL of 1,5-dimethoxypentane into the
distillation flask. Add a few boiling chips to ensure smooth boiling.

o Heating: Begin gently heating the distillation flask. The liquid will start to boil, and its vapor
will rise.

o Equilibrium: As the vapor reaches the thermometer, the temperature reading will rise sharply
and then stabilize. This stable temperature, observed when the vapor is continuously
condensing on the thermometer bulb and dripping into the condenser, is the boiling point.[8]

» Data Recording: Record the temperature at which a steady distillation rate (e.g., 1-2 drops
per second) is maintained.[8] Also, record the ambient atmospheric pressure, as boiling point
is pressure-dependent.[6]

o Completion: Stop heating once a small amount of liquid remains in the distillation flask to
avoid distilling to dryness.

Density Determination via Pychometer

The pycnometer method is a highly precise technique for determining the density of a liquid by
measuring the mass of a precisely known volume.[2][9][10]

Apparatus:

e Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL or 25 mL)
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e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

o Pasteur pipette

Procedure:

» Calibration (Determination of Pycnometer VVolume):

o

Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer with its stopper on an analytical balance (mo).[5]

o Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C). Insert the
stopper, allowing excess water to exit through the capillary.

o Place the filled pycnometer in a constant temperature water bath set to the desired
temperature (25 °C) to allow for thermal equilibration.

o Remove the pycnometer, carefully dry the exterior, and weigh it (m1).

o Calculate the volume of the pycnometer (V) using the known density of water (p_water) at
that temperature: V = (m1 - mo) / p_water.[5]

e Measurement of 1,5-Dimethoxypentane Density:

o Empty and thoroughly dry the calibrated pycnometer.

[¢]

Fill the pycnometer with 1,5-dimethoxypentane.

[¢]

Repeat the thermal equilibration step in the constant temperature water bath (25 °C).

[e]

Carefully dry the exterior and weigh the pycnometer filled with the sample (mz2).

o

Calculate the mass of the sample: m_sample = mz - mo.

[¢]

Calculate the density of the sample (p_sample) using the formula: p_sample = m_sample /
V.
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Visualization of Experimental Workflow

The logical sequence for determining the physicochemical properties of 1,5-
dimethoxypentane is outlined in the diagram below. This workflow starts with sample
acquisition and branches into the parallel determination of boiling point and density, culminating
in the final reporting of the characterized properties.

Acquire 1,5-Dimethoxypentane Sample

Boiling Point Determination Density Determination

(Simple Distillation) (Pycnometer)
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Caption: Workflow for the determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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